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Compound of Interest

Compound Name:
5-Ethyl-5-hydroxy-4-methylheptan-

3-one

CAS No.: 3677-86-9

Cat. No.: B15398075

Get Quote

CAS Number: 3677-86-9

To our valued researchers, scientists, and drug development professionals:

Following a comprehensive search of scientific literature, patent databases, and chemical

supplier information, we must report that there is a significant lack of publicly available technical

data for 5-Ethyl-5-hydroxy-4-methylheptan-3-one. While the existence of this compound is

confirmed with a registered CAS number, detailed information required for an in-depth technical

guide, as per your request, is not accessible in the public domain.

Our extensive investigation included searches for:

Detailed experimental protocols for its synthesis.

Quantitative data regarding its physicochemical and biological properties.

Studies detailing its biological activity, mechanism of action, or any associated signaling

pathways.
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Analytical methods for its characterization and quantification.

The information that could be retrieved is limited to basic identifiers and computed physical

properties, which are summarized below.

Chemical Identity and Properties
A summary of the basic information for 5-Ethyl-5-hydroxy-4-methylheptan-3-one is provided

in the table below. It is important to note that most of the property data is computationally

predicted and has not been experimentally verified in peer-reviewed literature.

Identifier Value Source

CAS Number 3677-86-9 PubChem[1]

Molecular Formula C₁₀H₂₀O₂ PubChem[1]

Molecular Weight 172.26 g/mol PubChem[1]

IUPAC Name
5-ethyl-5-hydroxy-4-

methylheptan-3-one
PubChem[1]

InChI Key
JVQUEHMVENCUQK-

UHFFFAOYSA-N
PubChem[1]

SMILES CCC(=O)C(C)C(O)(CC)CC PubChem[1]

XLogP3 1.9 PubChem[1]

Synthesis and Experimental Data
Our search for synthetic protocols for 5-Ethyl-5-hydroxy-4-methylheptan-3-one did not yield

any specific or detailed experimental procedures. While there are numerous publications on the

synthesis of structurally related compounds, such as various stereoisomers of 5-hydroxy-4-

methyl-3-heptanone, these methods are not directly applicable to the target molecule due to

the presence of an additional ethyl group at the 5-position.

Furthermore, we were unable to locate any published studies that would allow for the creation

of the requested data tables and visualizations. There is no available information on:
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Biological Activity: No studies were found that investigate the biological effects of this

compound, precluding any description of signaling pathways or mechanisms of action.

Experimental Workflows: Without published research, it is not possible to detail any

experimental workflows involving this compound.

Conclusion
The absence of detailed scientific literature on 5-Ethyl-5-hydroxy-4-methylheptan-3-one
(CAS 3677-86-9) prevents the creation of the requested in-depth technical guide. The core

requirements, including the presentation of quantitative data in tables, detailed experimental

protocols, and mandatory visualizations of signaling pathways or experimental workflows,

cannot be met due to the lack of available source material.

This compound appears to be a novel or sparsely studied chemical entity within the public

scientific domain. Researchers interested in this molecule may need to undertake foundational

research, including the development of a novel synthetic route and comprehensive

characterization of its chemical and biological properties.

We regret that we are unable to fulfill the entirety of your request at this time. We will continue

to monitor for any new publications regarding this compound and will update this guidance

should relevant information become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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